Cas no 1875601-60-7 (1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one
• CAS No: 1875601-60-7
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 5457596
• PubChem ID: 130743392
• Update Time: 2025-06-29

1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylsulfonylpiperidin-1-yl)prop-2-en-1-one
• AKOS034052607
• Z2209665823
• 1-(3-methanesulfonylpiperidin-1-yl)prop-2-en-1-one
• 1875601-60-7
• EN300-5170869
• 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C9H15NO3S/c1-3-9(11)10-6-4-5-8(7-10)14(2,12)13/h3,8H,1,4-7H2,2H3
• InChI Key： RKBTYKXMCGACCZ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(S(C)(=O)=O)C1)(=O)C=C

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.2±25.0 °C(Predicted)
• pka: -2.99±0.40(Predicted)

Additional information on 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one

Research Brief on 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one (CAS: 1875601-60-7)

The compound 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one (CAS: 1875601-60-7) has recently emerged as a promising chemical entity in medicinal chemistry research. This α,β-unsaturated ketone derivative, featuring a methylsulfonyl-substituted piperidine moiety, has attracted significant attention due to its potential as a covalent inhibitor scaffold and its unique physicochemical properties. Recent studies have focused on its applications in targeted drug discovery, particularly in the development of kinase inhibitors and other therapeutically relevant proteins.

Structural analysis reveals that the compound's electrophilic α,β-unsaturated carbonyl group enables Michael addition reactions with nucleophilic residues in biological targets, particularly cysteine thiols. The methylsulfonyl group at the 3-position of the piperidine ring enhances both the compound's solubility and its ability to form specific hydrogen bond interactions with target proteins. These structural features make it a valuable intermediate for the development of covalent inhibitors with improved selectivity profiles.

Recent pharmacological investigations have demonstrated that derivatives of 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one show promising activity against several disease-relevant targets. In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this scaffold to develop potent and selective inhibitors of Bruton's tyrosine kinase (BTK), achieving nanomolar potency with excellent kinome-wide selectivity. The compound's ability to form reversible covalent bonds with the target cysteine residue (Cys481 in BTK) was particularly noteworthy.

Synthetic approaches to 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one have been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 publication in Organic Process Research & Development described a scalable three-step synthesis starting from commercially available 3-(methylsulfonyl)piperidine, with an overall yield of 68% and >99% purity. The development of robust synthetic routes has facilitated broader exploration of this scaffold in drug discovery programs.

Structure-activity relationship (SAR) studies have revealed that modifications to the acrylamide warhead can significantly influence the compound's reactivity and selectivity profile. Researchers at several pharmaceutical companies have reported that subtle changes to the Michael acceptor moiety can tune the compound's electrophilicity, potentially reducing off-target effects while maintaining target engagement. These findings were presented at the 2023 American Chemical Society National Meeting.

Current research directions include exploring the scaffold's potential in targeted protein degradation (PROTACs) and covalent fragment-based drug discovery. Preliminary results suggest that 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one derivatives can serve as effective warheads in bifunctional degraders, with several PROTAC molecules incorporating this scaffold showing promising degradation activity in cellular models. These developments position the compound as a versatile tool in modern drug discovery approaches.

From a safety perspective, recent toxicological evaluations of related compounds have shown favorable profiles, with good in vitro metabolic stability and limited off-target reactivity. However, researchers caution that careful optimization of the acrylamide warhead's reactivity remains crucial to balance potency with selectivity. Ongoing studies are investigating the scaffold's potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

In conclusion, 1-[3-(Methylsulfonyl)-1-piperidinyl]-2-propen-1-one represents a valuable chemical scaffold with multiple applications in contemporary drug discovery. Its combination of synthetic accessibility, tunable reactivity, and demonstrated biological activity makes it particularly attractive for the development of next-generation covalent inhibitors and targeted therapies. Future research will likely focus on expanding its applications and further optimizing its pharmacological properties.